Cas no 57148-23-9 (2-ethoxy-5-nitrobenzoic acid)

• Product Name: 2-ethoxy-5-nitrobenzoic acid
• CAS No: 57148-23-9
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 3028970
• PubChem ID: 1302578
• Update Time: 2025-10-29

2-ethoxy-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-nitrobenzoic acid
• Aethylaether-5-nitro-salicylsaeure;2-ethoxy-5-nitro-benzoic acid;2-Aethoxy-5-nitro-benzoesaeure;
• AKOS000112226
• 2-ethoxy-5-nitrobenzoicacid
• SR-01000283309
• SCHEMBL18113435
• SR-01000283309-1
• STK397874
• BS-29171
• 57148-23-9
• 2-ethoxy-5-nitro-benzoic Acid
• CS-0205990

• Inchi： 1S/C9H9NO5/c1-2-15-8-4-3-6(10(13)14)5-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： XRKKMLOKFZITPU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.35000
• LogP: 2.21490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-ethoxy-5-nitrobenzoic acid

2-Ethoxy-5-Nitrobenzoic Acid: A Comprehensive Overview

The compound 2-ethoxy-5-nitrobenzoic acid, identified by the CAS number 57148-23-9, is a significant organic chemical with a diverse range of applications in various scientific and industrial fields. This compound, often referred to as ENB in shorthand, is characterized by its unique structure, which includes an ethoxy group at the 2-position and a nitro group at the 5-position of a benzoic acid backbone. These functional groups impart distinctive chemical and physical properties to the molecule, making it a versatile compound for research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-ethoxy-5-nitrobenzoic acid. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These methods not only enhance yield but also ensure high purity, which is critical for its application in sensitive areas such as pharmaceuticals and agrochemicals.

The structural uniqueness of ENB has made it a valuable substrate in organic synthesis. Its ethoxy group provides an excellent leaving group for substitution reactions, while the nitro group acts as a strong electron-withdrawing group, facilitating various transformations. Recent studies have demonstrated its utility in constructing bioactive molecules, such as kinase inhibitors and anti-inflammatory agents. For instance, a research team reported the successful synthesis of a novel kinase inhibitor using ENB as a key intermediate, showcasing its potential in drug discovery.

In addition to its role in organic synthesis, 2-ethoxy-5-nitrobenzoic acid has gained attention in materials science. Its ability to form stable metal complexes has led to its use in designing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and tunable pore sizes, making them ideal for gas storage and catalysis applications. Recent research highlights the potential of ENB-based MOFs in carbon dioxide capture, addressing critical environmental challenges.

The pharmacological properties of ENB have also been extensively studied. Preclinical studies indicate that it possesses anti-cancer activity through mechanisms involving inhibition of specific enzymes and modulation of cellular signaling pathways. Furthermore, its anti-inflammatory effects have been explored in models of chronic inflammation, suggesting potential therapeutic applications in inflammatory diseases.

In terms of environmental impact, researchers have investigated the biodegradation pathways of ENB. Studies reveal that under aerobic conditions, microbial communities can effectively degrade this compound into innocuous byproducts. This information is crucial for assessing its environmental safety and ensuring sustainable industrial practices.

The versatility of 2-ethoxy-5-nitrobenzoic acid continues to drive innovation across multiple disciplines. Its role as a building block in organic synthesis, coupled with its promising pharmacological and materials science applications, underscores its importance in contemporary research. As advancements in synthetic methods and characterization techniques unfold, the potential of this compound is expected to expand further.

In conclusion, CAS No 57148-23-9, or 2-ethoxy-5-nitrobenzoic acid, stands as a testament to the ingenuity of modern chemistry. Its unique structure and diverse applications make it a cornerstone for future discoveries in medicine, materials science, and beyond.